Dielectric properties of barium titanate supramolecular nanocomposites
Nanoscale Pub Date: 2014-01-20 DOI: 10.1039/C3NR05535C
Abstract
Nanostructured dielectric composites can be obtained by dispersing high permittivity fillers, barium titanate (BTO) nanocubes, within a supramolecular framework. Thin films of BTO supramolecular nanocomposites exhibit a dielectric permittivity (εr) as high as 15 and a relatively low dielectric loss of ∼0.1 at 1 kHz. These results demonstrate a new route to control the dispersion of high permittivity fillers toward high permittivity dielectric nanocomposites with low loss. Furthermore, the present study shows that the size distribution of nanofillers plays a key role in their spatial distribution and local ordering and alignment within supramolecular nanostructures.
Recommended Literature
- [1] Multicolor tunable highly luminescent carbon dots for remote force measurement and white light emitting diodes†
- [2] Role of magnetization on catalytic pathways of non-oxidative methane activation on neutral iron carbide clusters†‡
- [3] A resource efficient design strategy to optimise the temperature coefficient of capacitance of BaTiO3-based ceramics using finite element modelling
- [4] Annual General Meeting
- [5] An in-tether sulfilimine chiral center induces helicity in short peptides†
- [6] Unusual flexibility of distal and proximal histidine residues in the haem pocket of Drosophila melanogasterhaemoglobin†
- [7] Luminescence property switching in 1D supramolecular polymerization of organic donor–π-acceptor chromophores†
- [8] 2D g-C3N4 as a bifunctional photocatalyst for co-catalyst and sacrificial agent-free photocatalytic N2 fixation and dye photodegradation†
- [9] Proceedings of the Society of Public Analysts and other Analytical Chemists
- [10] Comprehensive investigation of the mutual effect of Ce and W species in the NH3-SCR catalyst†
